Cas no 6383-54-6 (2-methylnaphthalene-1-thiol)

• Product Name: 2-methylnaphthalene-1-thiol
• CAS No: 6383-54-6
• MF: C₁₁H₁₀S
• MW: 174.262101650238
• MDL: MFCD11113536
• CID: 5228774
• Update Time: 2026-03-07

2-methylnaphthalene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-methylnaphthalene-1-thiol

• MDL： MFCD11113536
• Inchi： 1S/C11H10S/c1-8-6-7-9-4-2-3-5-10(9)11(8)12/h2-7,12H,1H3
• InChI Key： SPHFCVIKFFAFLR-UHFFFAOYSA-N
• SMILES： C1(S)=C2C(C=CC=C2)=CC=C1C

Additional information on 2-methylnaphthalene-1-thiol

2-Methylnaphthalene-1-thiol (CAS No. 6383-54-6): An Overview and Recent Advances

2-Methylnaphthalene-1-thiol (CAS No. 6383-54-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is a derivative of naphthalene, a bicyclic aromatic hydrocarbon, with a thiol group (-SH) and a methyl group (-CH₃) attached to the naphthalene ring. The presence of the thiol group imparts distinct reactivity and functionality to the molecule, making it an important building block in synthetic chemistry.

The chemical structure of 2-methylnaphthalene-1-thiol consists of a naphthalene ring with a methyl group at the 2-position and a thiol group at the 1-position. The thiol group is highly reactive and can participate in various chemical reactions, such as nucleophilic substitution, oxidation, and metal coordination. This reactivity makes 2-methylnaphthalene-1-thiol a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals, dyes, and polymers.

In the pharmaceutical industry, 2-methylnaphthalene-1-thiol has been explored for its potential as a precursor in the synthesis of drugs with diverse therapeutic applications. Recent studies have highlighted its role in the development of novel antiviral agents and anti-inflammatory compounds. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of 2-methylnaphthalene-1-thiol in the synthesis of a new class of antiviral drugs that show promising activity against RNA viruses, including influenza and coronaviruses. The thiol group's ability to form stable complexes with metal ions has also been exploited in the design of metallo-drugs for cancer therapy.

Beyond pharmaceuticals, 2-methylnaphthalene-1-thiol has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Researchers at the Massachusetts Institute of Technology (MIT) have demonstrated that 2-methylnaphthalene-1-thiol can be used as a dopant in organic semiconductors to enhance their electrical conductivity and improve device performance. The compound's ability to form self-assembled monolayers (SAMs) on metal surfaces has also been utilized to create robust interfaces for electronic devices.

In the realm of chemical synthesis, 2-methylnaphthalene-1-thiol serves as a versatile starting material for the preparation of a wide range of functionalized naphthalenes. Its reactivity with various electrophiles allows for the introduction of different substituents at specific positions on the naphthalene ring. This flexibility is crucial for the synthesis of complex molecules with tailored properties. For example, chemists at Stanford University have developed novel methodologies for the selective functionalization of 2-methylnaphthalene-1-thiol using transition-metal-catalyzed reactions, which have broadened its utility in synthetic chemistry.

The environmental impact of 2-methylnaphthalene-1-thiol is another area of active research. While it is generally considered safe for industrial use under controlled conditions, there is ongoing interest in understanding its behavior in natural environments and potential ecological effects. Studies by environmental scientists at Duke University have shown that 2-methylnaphthalene-1-thiol can be biodegraded by certain microorganisms under aerobic conditions, suggesting that it may have a lower environmental impact compared to other aromatic compounds.

In conclusion, 2-methylnaphthalene-1-thiol (CAS No. 6383-54-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable tool in synthetic chemistry, pharmaceutical development, materials science, and environmental studies. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in modern science.